Cas no 2021618-87-9 (Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 2021618-87-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5294045
• Update Time: 2025-06-25

Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-5-11(16)14(8-6-7-9-14)10-15-12(17)18-13(2,3)4/h5H,1,6-10H2,2-4H3,(H,15,17)
• InChI Key： DTTXOIIIJQHXSN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(C(=O)C=C)CCCC1

Additional information on Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2021618-87-9): A Comprehensive Overview

Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2021618-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and exhibits a unique structural framework characterized by a cyclopentyl moiety and an acrylate group. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The structural complexity of Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester offers a rich scaffold for chemical modifications, enabling researchers to explore its potential in drug design. The cyclopentyl ring provides a rigid backbone that can enhance the binding affinity of the compound to biological targets, while the acrylate group introduces reactivity suitable for further functionalization. This dual functionality makes it an attractive intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the treatment of inflammatory diseases, neurological disorders, and infectious diseases. The specific structural features of Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester suggest that it could exhibit potent activity against multiple targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation and cell signaling. Inhibiting these enzymes has been a successful strategy in the development of drugs for conditions such as arthritis and cancer. The cyclopentyl group in Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester could provide a suitable scaffold for designing molecules that interact specifically with protease active sites.

Additionally, the acrylate group present in the molecule allows for further chemical modifications through reactions such as Michael additions or Diels-Alder reactions. These transformations can be exploited to create libraries of derivatives with tailored properties. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The pharmaceutical industry has increasingly focused on natural product-inspired scaffolds due to their proven biological activity and favorable pharmacokinetic profiles. The cyclopentane ring is a common motif found in many bioactive natural products, suggesting that derivatives of Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester could exhibit similar properties. This aligns with the current trend toward structure-based drug design, where computational methods are used to predict how small molecules will interact with biological targets.

In academic research, this compound has been investigated for its potential role in modulating immune responses. The ability of carbamate derivatives to interact with immune cells and cytokines has been explored in preclinical studies. For instance, researchers have examined how modifications to the cyclopentyl ring can influence the compound's ability to inhibit inflammatory pathways. These studies highlight the importance of fine-tuning molecular structure to achieve desired biological effects.

The synthesis of Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building the cyclopentane core and introducing functional groups like the acrylate moiety.

The stereochemistry of this compound is also an important consideration in its development as a therapeutic agent. The presence of chiral centers can significantly impact its biological activity and pharmacokinetic properties. Researchers have employed asymmetric synthesis methods to produce enantiomerically pure forms of this compound, which are essential for evaluating its potential as a drug candidate.

The future prospects for Carbamic acid, N-[[1-(1-oxo-2-propen-1-yl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester are promising given its versatile structural features and potential applications. As more data becomes available from preclinical studies, it will be possible to refine its chemical structure further to optimize its biological activity and reduce any potential side effects. Collaborations between academic researchers and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, Carbamic acid, N-[ [ ( 1 - ( 1 - oxo - 2 - propen - 1 - yl ) cyclo pent yl ] me th yl ) - , 11 - dim eth yle th yl e ster , identified by CAS number2021618 -87 -9, represents an exciting opportunity for innovation in medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new ways to harness its properties, Carbamic acid , N-[ [ ( 11 - ox o -22 prop ene -11 yl ) cyclo pent yl ] m eth yl ) ,11 dim eth yle th yl e ster is poised to make significant contributions to future advancements in healthcare.